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Compound of Interest

Compound Name: Antitubercular agent 34

Cat. No.: B12394314 Get Quote

Application Notes and Protocols for
Antitubercular Agent 34
These guidelines are intended for researchers, scientists, and drug development professionals

working with Antitubercular Agent 34. This document provides detailed information on the

handling, storage, and experimental use of this compound.

1. Introduction

Antitubercular Agent 34 is a potent, selective inhibitor of the enoyl-acyl carrier protein

reductase (InhA) of Mycobacterium tuberculosis, the causative agent of tuberculosis. InhA is a

critical enzyme in the fatty acid synthase-II (FAS-II) pathway, which is responsible for the

biosynthesis of mycolic acids, essential components of the mycobacterial cell wall. By inhibiting

this pathway, Antitubercular Agent 34 disrupts cell wall integrity, leading to bacterial cell

death. These notes provide essential information for the safe and effective use of this

compound in a laboratory setting.

2. Physicochemical and Pharmacokinetic Properties

Proper handling and experimental design require a clear understanding of the physical,

chemical, and pharmacokinetic properties of Antitubercular Agent 34.
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Property Value

Molecular Formula C₁₈H₁₅N₃O₃S

Molecular Weight 369.4 g/mol

Appearance White to off-white crystalline solid

Solubility
DMSO: ≥ 50 mg/mLEthanol: ≈ 5 mg/mLWater: <

0.1 mg/mL

Melting Point 178-182 °C

Purity (HPLC) ≥ 98%

LogP 3.2

pKa 8.5

In Vitro Bioactivity See Table 2

Table 1: Physicochemical Properties of Antitubercular Agent 34.

Parameter Value

MIC₉₀ (M. tuberculosis H37Rv) 0.05 µg/mL

IC₅₀ (InhA Enzyme Assay) 15 nM

CC₅₀ (Vero Cells) 50 µM

Selectivity Index (CC₅₀ / MIC₉₀) > 1000

Table 2: In Vitro Bioactivity of Antitubercular Agent 34.

3. Handling and Storage

3.1. Safety Precautions Antitubercular Agent 34 is a potent bioactive compound and should

be handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves (e.g., nitrile) when handling the compound.
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Engineering Controls: Handle the solid compound in a chemical fume hood to avoid

inhalation of dust.

First Aid:

Skin Contact: Wash immediately with soap and water.

Eye Contact: Flush with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

Ingestion: Seek immediate medical attention.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.

3.2. Storage Conditions Proper storage is critical to maintain the stability and activity of the

compound.

Solid Form: Store at -20°C in a tightly sealed container, protected from light and moisture.

The compound is stable for at least 24 months under these conditions.

Stock Solutions: Prepare concentrated stock solutions (e.g., 10 mg/mL) in anhydrous DMSO.

Aliquot into single-use volumes and store at -80°C. Avoid repeated freeze-thaw cycles. Stock

solutions are stable for up to 6 months.
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Caption: Storage workflow for Antitubercular Agent 34.

4. Mechanism of Action: InhA Inhibition

Antitubercular Agent 34 targets the InhA enzyme within the FAS-II pathway of M.

tuberculosis. This pathway is essential for the elongation of fatty acids that are precursors to

mycolic acids.
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Caption: Signaling pathway of Antitubercular Agent 34.

5. Experimental Protocols

5.1. Protocol for Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of Antitubercular Agent 34 that inhibits the

visible growth of M. tuberculosis.

Materials:
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Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween 80, and 10% ADC

(albumin-dextrose-catalase).

96-well microplates.

M. tuberculosis H37Rv culture in mid-log phase.

Antitubercular Agent 34 stock solution (10 mg/mL in DMSO).

Procedure:

Prepare Drug Dilutions: Serially dilute the stock solution of Antitubercular Agent 34 in 7H9

broth to achieve final concentrations ranging from 10 µg/mL to 0.005 µg/mL.

Inoculum Preparation: Adjust the turbidity of the M. tuberculosis culture to a 0.5 McFarland

standard, then dilute 1:20 in 7H9 broth to obtain a final inoculum of approximately 5 x 10⁵

CFU/mL.

Inoculation: Add 100 µL of the bacterial inoculum to each well of the 96-well plate containing

100 µL of the drug dilutions.

Controls: Include a positive control (bacteria, no drug) and a negative control (broth, no

bacteria).

Incubation: Incubate the plates at 37°C for 7-14 days.

Reading Results: The MIC is the lowest drug concentration at which no visible bacterial

growth is observed.

Start Prepare Drug Dilutions

Inoculate Plate

Prepare Inoculum

Incubate Read MIC End
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12394314?utm_src=pdf-body
https://www.benchchem.com/product/b12394314?utm_src=pdf-body
https://www.benchchem.com/product/b12394314?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for MIC determination.

5.2. Protocol for Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxicity of Antitubercular Agent 34 against a mammalian cell

line (e.g., Vero cells).

Materials:

Vero cells.

Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS).

96-well cell culture plates.

Antitubercular Agent 34 stock solution.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS).

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

Procedure:

Cell Seeding: Seed Vero cells into a 96-well plate at a density of 1 x 10⁴ cells/well and

incubate for 24 hours at 37°C, 5% CO₂.

Compound Treatment: Treat the cells with serial dilutions of Antitubercular Agent 34 (e.g.,

0.1 to 100 µM) for 48 hours.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

Solubilization: Remove the medium and add 100 µL of solubilization buffer to dissolve the

formazan crystals.

Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the CC₅₀ (the concentration that causes 50% cell death).

To cite this document: BenchChem. [guidelines for handling and storage of "Antitubercular
agent 34"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394314#guidelines-for-handling-and-storage-of-
antitubercular-agent-34]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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